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Compound of Interest

Compound Name: Creatine riboside

CAS No.: 1616693-92-5

Cat. No.: B1192512

Get Quote

Application Note: High-Sensitivity Quantification of Creatine Riboside in Human Urine via

UPLC-ESI-MS/MS

Introduction & Clinical Significance
Creatine riboside (CR, N-(α-D-ribofuranosyl)-creatine) has emerged as a critical non-invasive

urinary biomarker for the early detection and prognosis of Non-Small Cell Lung Cancer

(NSCLC) and hepatocellular carcinoma.[1][2] Unlike standard creatine, CR is significantly

elevated in tumor tissues and urine of cancer patients, correlating with poor survival rates and

arginine auxotrophy in tumors.[3]

Quantifying CR in urine presents specific bioanalytical challenges:

Polarity: CR is highly hydrophilic, leading to poor retention on standard C18 columns.

Matrix Complexity: Urine contains high concentrations of salts and isobaric interferences

(e.g., creatinine riboside) that cause significant ion suppression.
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Structural Similarity: It must be chromatographically resolved from its precursors, creatine

and creatinine, to prevent source-fragmentation interference.

This Application Note details a robust HILIC-UPLC-MS/MS protocol designed for clinical

research, ensuring orthogonality, sensitivity, and reproducibility.

Method Development & Causality
Chromatographic Strategy: Why HILIC?
Standard Reverse Phase (RP) chromatography fails to retain CR without ion-pairing reagents,

which contaminate MS sources. We utilize Hydrophilic Interaction Liquid Chromatography

(HILIC).[4]

Mechanism: HILIC utilizes a water-rich layer on the surface of a polar stationary phase.

Analytes partition between this layer and the acetonitrile-rich mobile phase.

Column Choice: A BEH Amide column is selected over bare silica. The amide functionality

provides chemical stability at high pH (if needed) and superior peak shape for nitrogen-

containing bases like CR.

Mass Spectrometry: MRM Design
Ionization: ESI Positive mode is optimal due to the basic guanidino group.

Transitions:

Precursor: [M+H]+ at m/z 264.1.

Quantifier:m/z 132.1 (Loss of ribose moiety; specific to the creatine core).

Qualifier:m/z 90.1 (Further fragmentation of the guanidino group).

Experimental Protocol
Chemicals and Reagents

Standard: Creatine Riboside (Custom synthesis or commercial standard).
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Internal Standard (IS): Creatine Riboside-13C,15N2 is the gold standard.[5][6]

Note: If isotopically labeled CR is unavailable, Creatine-d3 may be used as a surrogate,

but retention time will differ, requiring careful matrix effect monitoring.

Solvents: LC-MS grade Acetonitrile (ACN), Water, and Ammonium Formate.

Sample Preparation: "Dilute-and-Shoot"
Rationale: Urine contains high concentrations of CR (nM to µM range). Extensive extraction

(SPE/LLE) is often unnecessary and introduces variability. A high dilution factor minimizes

matrix effects.

Thaw urine samples on ice.

Vortex for 30 seconds to ensure homogeneity.

Centrifuge at 12,000 x g for 10 minutes at 4°C to remove particulates/precipitates.

Dilution:

Transfer 50 µL of supernatant to a clean tube.

Add 450 µL of Diluent (90:10 ACN:Water with 10 mM Ammonium Formate + Internal

Standard).

Dilution Factor: 1:10.

Vortex and transfer to an LC vial.

UPLC Conditions
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Parameter Setting

System Waters ACQUITY UPLC I-Class (or equivalent)

Column
ACQUITY UPLC BEH Amide (1.7 µm, 2.1 x 100

mm)

Column Temp 40°C

Flow Rate 0.4 mL/min

Injection Vol 2 µL

Mobile Phase A
10 mM Ammonium Formate in Water (pH 3.5

with Formic Acid)

Mobile Phase B
10 mM Ammonium Formate in 95:5

Acetonitrile:Water

Gradient Table:

Time (min) %A (Aqueous) %B (Organic) Curve

0.0 5 95 Initial

1.0 5 95 6

5.0 50 50 6

6.0 50 50 6

6.1 5 95 1

| 9.0 | 5 | 95 | 1 |

MS/MS Parameters (Triple Quadrupole)
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Compoun
d

Polarity
Precursor
(m/z)

Product
(m/z)

Cone (V)
Collision
(eV)

Type

Creatine

Riboside
ESI+ 264.1 132.1 25 20 Quant

Creatine

Riboside
ESI+ 264.1 90.1 25 35 Qual

Creatine

Riboside-

IS

ESI+ 267.1 135.1 25 20 IS

Creatine ESI+ 132.1 90.1 20 18 Monitor

Workflow Visualization
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Raw Urine Sample
(Store at -80°C)

Thaw on Ice &
Vortex (30s)

Centrifuge
12,000 x g, 10 min, 4°C

Transfer 50 µL
Supernatant

Add 450 µL Diluent
(90% ACN + IS)

 1:10 Dilution

Vortex Mix

UPLC Separation
(BEH Amide HILIC)

ESI-MS/MS Detection
(m/z 264.1 > 132.1)

Quantification &
Normalization to Creatinine

Click to download full resolution via product page
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Caption: Step-by-step workflow for the extraction and quantification of Creatine Riboside from

urine.

Validation & Quality Control
To ensure Trustworthiness and Self-Validation, the following criteria must be met:

Linearity: Calibration curve (1 – 1000 ng/mL) must have

.

Matrix Effect (ME):

Calculate:

A = Peak area of standard in neat solvent.

B = Peak area of standard spiked into extracted blank urine.

Acceptance: 85% - 115%. If ME < 85% (Supression), increase dilution factor to 1:20.

Carryover: Inject a blank solvent after the highest standard. Peak area must be < 20% of the

LLOQ.

Normalization: Urinary CR concentrations must be normalized to urinary Creatinine levels to

account for hydration status variability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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